Cas no 2137997-06-7 (2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde)

• Product Name: 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde
• CAS No: 2137997-06-7
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6213516
• PubChem ID: 165465626
• Update Time: 2025-06-14

2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-803047
• 2137997-06-7
• 2-(1-ethoxyethenyl)-6-fluorobenzaldehyde
• 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde

• Inchi： 1S/C11H11FO2/c1-3-14-8(2)9-5-4-6-11(12)10(9)7-13/h4-7H,2-3H2,1H3
• InChI Key： CUOAEOUYZJXBPD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=C)OCC)=C1C=O

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde

Comprehensive Analysis of 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde (CAS No. 2137997-06-7): Properties, Applications, and Industry Trends

The chemical compound 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde (CAS No. 2137997-06-7) is a fluorinated aromatic aldehyde with a unique molecular structure, featuring an ethoxyethenyl group at the 2-position and a fluorine atom at the 6-position of the benzaldehyde ring. This structural configuration imparts distinct electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the fluorine atom enhances its reactivity and bioavailability, which is critical in drug discovery and material science applications.

In recent years, the demand for fluorinated organic compounds like 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde has surged due to their pivotal role in the development of bioactive molecules and advanced materials. Researchers and industries are increasingly focusing on fluorine-containing compounds because of their ability to improve metabolic stability, lipophilicity, and binding affinity in drug candidates. This aligns with the growing trend of precision medicine and targeted therapies, where fluorinated intermediates are essential for optimizing drug performance.

The synthesis of 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde typically involves multi-step organic reactions, including halogenation, etherification, and oxidation processes. Its ethoxyethenyl moiety offers versatility in further functionalization, enabling the creation of complex molecular architectures. This adaptability makes it a sought-after building block in medicinal chemistry, particularly for constructing heterocyclic frameworks prevalent in modern pharmaceuticals.

From an industrial perspective, 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde is gaining attention in the agrochemical and electronic materials sectors. Fluorinated benzaldehydes are known to enhance the efficacy of pesticides and herbicides, addressing global challenges in sustainable agriculture. Additionally, their application in organic electronics, such as OLEDs and photovoltaic materials, highlights their role in advancing green technologies. This dual utility underscores the compound's relevance in addressing contemporary environmental and energy concerns.

Quality control and analytical characterization of 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde are critical for ensuring its performance in end-use applications. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. As regulatory standards for chemical intermediates tighten, manufacturers are adopting GMP-compliant processes to meet the stringent requirements of the pharmaceutical and specialty chemicals industries.

Looking ahead, the market for 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde is expected to grow, driven by innovations in drug discovery and material science. With increasing investments in R&D and the rise of AI-driven molecular design, this compound is poised to play a key role in next-generation therapeutics and smart materials. Its compatibility with green chemistry principles further enhances its appeal, aligning with global sustainability goals.

For researchers and industry professionals seeking reliable sources of 2-(1-Ethoxyethenyl)-6-fluorobenzaldehyde, it is essential to partner with suppliers who adhere to high-quality standards and provide comprehensive technical support. As the chemical landscape evolves, staying informed about the latest advancements in fluorinated intermediates will be crucial for maintaining a competitive edge in innovative applications.